Cas no 100-54-9 (pyridine-3-carbonitrile)

• Product Name: pyridine-3-carbonitrile
• CAS No: 100-54-9
• MF: C₆H₄N₂
• MW: 104.109360694885
• MDL: MFCD00006372
• CID: 35096
• PubChem ID: 79
• Update Time: 2025-08-19

pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Nicotinonitrile
• 3-PYRIDINECARBONITRILE
• BETA-CYANOPYRIDINE
• IFLAB-BB F2108-0102
• NICOTINE ACID NITRILE
• NICOTINIC ACID NITRILE
• TIMTEC-BB SBB007554
• 3-Azabenzonitrile
• 3-Cyjanopirydyna
• 3-pyridinecarboxylicacid,nitrile
• 3-Pyridinenitrile
• 3-Pyridyl cyanide
• 3-Pyridylcarbonitrile
• b-Cyanopyridine
• Nitryl kwasu nikotynowego
• Pyridine-3-carbonitrile
• 3-Cyanopyridine
• 3-Cyano-pyridine
• SPECS AC-907
• AKOS BBS-00004487
• Nicotinonitril
• Pyridine, 3-cyano-
• 3-Cyanopyridine-2,4,5,6-d4
• 3-Ethynylpyridine
• 3-pyridine nitrile
• icotinonitrile
• Nicotinamidase Inhibitor, 23
• Nicotinonitrile-d4
• β-Pyridyl Cyanide
• 3-Cyjanopirydyna [Polish]
• Nitryl kwasu nikotynowego [Polish]
• 3-Pyridinecarboxylic acid, nitrile
• GZPHSAQLYPIAIN-UHFFFAOYSA-N
• X64V0K6260
• DSSTox_CID_6665
• DSSTox_RID_78179
• SB52234
• 3-Pyridinecarbonitrile, 98%
• FG-0468
• NS00008250
• SCHEMBL28776
• 100-54-9
• NCGC00259218-01
• MFCD00006372
• BRN 0107711
• HSDB 5335
• PncA Inhibitor, 5
• InChI=1/C6H4N2/c7-4-6-2-1-3-8-5-6/h1-3,5
• Tox21_201669
• W-108955
• EN300-18318
• UNII-X64V0K6260
• CAS-100-54-9
• NSC 17558
• NSC17558
• NCGC00248004-01
• 6C16C9E3-90DC-4565-9F55-F6CC5D13CC33
• NCGC00254450-01
• BDBM92856
• DTXCID606665
• Q18730591
• AC-907/25014098
• 3-PYRIDINECARBONITRILE [HSDB]
• P19604
• NSC-17558
• FT-0615558
• EC 202-863-0
• F2108-0102
• Z57899719
• EINECS 202-863-0
• FT-0665307
• 5-22-02-00115 (Beilstein Handbook Reference)
• AKOS000119616
• Tox21_300354
• CHEBI:86556
• NCGC00248004-02
• 3-cyano pyridine
• AC-2424
• DTXSID1026665
• CS-0003918
• AI3-15766
• bmse000622
• CHEMBL3181972
• AM81277
• DB-023674
• 3-Pyridinecarbonitrile; Nicotinonitrile
• BBL037217
• STK046164
• pyridine-3-carbonitrile

• MDL： MFCD00006372
• Inchi： 1S/C6H4N2/c7-4-6-2-1-3-8-5-6/h1-3,5H
• InChI Key： GZPHSAQLYPIAIN-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#N)C=1
• BRN： 0107711

Computed Properties

• Exact Mass: 104.03700
• Monoisotopic Mass: 104.037448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 36.7

Experimental Properties

• Color/Form: With white crystals.
• Density: 1.159
• Melting Point: 48.0 to 53.0 deg-C
• Boiling Point: 201°C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: 1.5242 (estimate)
• Solubility: 140g/l
• Water Partition Coefficient: 140 g/L (20 ºC)
• Stability/Shelf Life: Incompatible with strong oxidizing agents, strong reducing agents, strong acids, strong bases.
• PSA: 36.68000
• LogP: 0.95328
• FEMA: 2147
• Solubility: It is easily soluble in water, ethanol, ether and benzene.
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

pyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S24/25-S36/37/39-S26
• RTECS：QT3030000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on pyridine-3-carbonitrile

Pyridine-3-Carbonitrile (CAS No. 100-54-9): A Comprehensive Overview

Pyridine-3-carbonitrile (CAS No. 100-54-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-cyanopyridine, is a derivative of pyridine with a cyano group attached to the third carbon atom. Its unique chemical structure and properties make it an essential building block in the synthesis of various biologically active molecules and pharmaceuticals.

The molecular formula of pyridine-3-carbonitrile is C₆H₄N₂, and its molecular weight is approximately 108.11 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic pyridine-like odor. It is highly soluble in water and many organic solvents, which facilitates its use in various chemical reactions and processes.

In recent years, pyridine-3-carbonitrile has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research involves its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, 3-cyanopyridine has been utilized in the development of inhibitors for various enzymes and receptors, including nicotinic acetylcholine receptors (nAChRs) and monoamine oxidase (MAO).

A notable study published in the *Journal of Medicinal Chemistry* highlighted the role of pyridine-3-carbonitrile derivatives in the treatment of neurodegenerative diseases such as Alzheimer's disease. The researchers synthesized a series of 3-cyanopyridine derivatives and evaluated their ability to inhibit β-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The results showed that certain pyridine-3-carbonitrile derivatives exhibited potent BACE1 inhibitory activity, making them promising candidates for further drug development.

Beyond its applications in neurodegenerative diseases, pyridine-3-carbonitrile has also shown promise in cancer research. A study published in *Cancer Research* demonstrated that 3-cyanopyridine derivatives can selectively target and inhibit cancer cells by disrupting specific signaling pathways. Specifically, these compounds were found to inhibit the activity of kinases involved in cell proliferation and survival, thereby reducing tumor growth and metastasis.

The versatility of pyridine-3-carbonitrile extends to its use as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions makes it valuable in the synthesis of metallo-drugs and catalysts. For example, 3-cyanopyridine has been used to synthesize platinum(II) complexes with potential anticancer properties. These complexes have shown enhanced cytotoxicity against cancer cell lines compared to traditional platinum-based drugs like cisplatin.

In addition to its pharmaceutical applications, pyridine-3-carbonitrile is also used as a starting material for the synthesis of other important chemicals and materials. For instance, it serves as a precursor for the preparation of pyrazines, which are widely used as flavoring agents and fragrances. The compound's reactivity with various functional groups allows for the facile synthesis of diverse derivatives with tailored properties.

The environmental impact of pyridine-3-carbonitrile has also been a subject of interest. While it is generally considered safe when handled properly, studies have investigated its biodegradability and potential environmental fate. Research published in *Environmental Science & Technology* showed that 3-cyanopyridine can be biodegraded by certain bacterial strains under aerobic conditions, suggesting that it may not persist indefinitely in the environment if released.

In conclusion, pyridine-3-carbonitrile (CAS No. 100-54-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental science. Its unique chemical properties make it an invaluable building block for the synthesis of biologically active molecules and pharmaceuticals. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in various scientific disciplines.